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molecular formula C9H10F3NO B3139052 2-Methyl-6-(2,2,2-trifluoroethoxy)aniline CAS No. 475589-00-5

2-Methyl-6-(2,2,2-trifluoroethoxy)aniline

Cat. No. B3139052
M. Wt: 205.18 g/mol
InChI Key: PTOJQUCAYOFMDM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04659365

Procedure details

To 60 ml of an ethanol solution containing 10 g (42.6 mmol) of 2-nitro-3-(2,2,2-trifluoroethoxy)toluene, 1 g of 5 wt% Pd-carbon catalyst, and catalytic reduction was performed at atmospheric pressure and room temperature. After performing thin-layer chromatography to confirm that all the starting material had been consumed, the catalyst was filtered off and the filtrate was concentrated to provide 8.7 g of 2-methyl-6-(2,2,2-trifluoroethoxy)aniline as an oil.
Name
2-nitro-3-(2,2,2-trifluoroethoxy)toluene
Quantity
10 g
Type
reactant
Reaction Step One
Name
Pd carbon
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One

Identifiers

REACTION_CXSMILES
[N+:1]([C:4]1[C:9]([O:10][CH2:11][C:12]([F:15])([F:14])[F:13])=[CH:8][CH:7]=[CH:6][C:5]=1[CH3:16])([O-])=O>[Pd].[C].C(O)C>[CH3:16][C:5]1[CH:6]=[CH:7][CH:8]=[C:9]([O:10][CH2:11][C:12]([F:13])([F:14])[F:15])[C:4]=1[NH2:1] |f:1.2|

Inputs

Step One
Name
2-nitro-3-(2,2,2-trifluoroethoxy)toluene
Quantity
10 g
Type
reactant
Smiles
[N+](=O)([O-])C1=C(C=CC=C1OCC(F)(F)F)C
Name
Pd carbon
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[Pd].[C]
Name
Quantity
60 mL
Type
solvent
Smiles
C(C)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
was performed at atmospheric pressure and room temperature
CUSTOM
Type
CUSTOM
Details
had been consumed
FILTRATION
Type
FILTRATION
Details
the catalyst was filtered off
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate was concentrated

Outcomes

Product
Name
Type
product
Smiles
CC1=C(N)C(=CC=C1)OCC(F)(F)F
Measurements
Type Value Analysis
AMOUNT: MASS 8.7 g
YIELD: CALCULATEDPERCENTYIELD 99.5%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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